BENGHE Methodological & Application

Check Availability & Pricing

Quantitative Analysis of Lactosylceramide by
LC-MS/MS: An Application Note

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lactosyl ceramide
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Introduction

Lactosylceramide (LacCer) is a glycosphingolipid that serves as a crucial intermediate in the
biosynthesis of a wide array of complex glycosphingolipids, including gangliosides and
globosides.[1][2][3] Beyond its structural role, LacCer is an important bioactive molecule
implicated in various cellular signaling pathways.[1][2] It is known to be involved in processes
such as inflammation, oxidative stress, and cell proliferation.[1][4][5] Dysregulation of LacCer
metabolism has been associated with several pathological conditions, making its accurate
guantification in biological matrices essential for research and drug development. This
application note provides a detailed protocol for the sensitive and specific quantification of
lactosylceramide species in biological samples using Liquid Chromatography with tandem
Mass Spectrometry (LC-MS/MS).

Lactosylceramide is synthesized from glucosylceramide by the action of LacCer synthase.[1][3]
It can then be further metabolized to form more complex glycosphingolipids. As a signaling
molecule, LacCer can activate NADPH oxidase, leading to the production of reactive oxygen
species (ROS) and inducing oxidative stress.[1] It also plays a role in inflammation by activating
cytosolic phospholipase A2 (CPLA2).[1]

Signaling Pathway of Lactosylceramide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Convergence: Lactosylceramide-Centric Signaling Pathways Induce Inflammation,
Oxidative Stress, and Other Phenotypic Outcomes - PMC [pmc.ncbi.nlm.nih.gov]

e 2. encyclopedia.pub [encyclopedia.pub]
o 3. researchgate.net [researchgate.net]

e 4. Arapid and quantitative LC-MS/MS method to profile sphingolipids - PMC
[pmc.ncbi.nlm.nih.gov]

o 5. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Quantitative Analysis of Lactosylceramide by LC-
MS/MS: An Application Note]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12059762#quantitative-analysis-of-lactosylceramide-
using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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